N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride

Specification

• CAS No.: 1220020-18-7
• Molecular Formula: C12H25ClN2O
• Molecular Weight: 248.79 g/mol
• IUPAC Name: N-methyl-N-(oxan-4-ylmethyl)piperidin-4-amine;hydrochloride
• Standard InChI: InChI=1S/C12H24N2O.ClH/c1-14(12-2-6-13-7-3-12)10-11-4-8-15-9-5-11;/h11-13H,2-10H2,1H3;1H
• Standard InChI Key: IJCSAZNNIBOPQY-UHFFFAOYSA-N
• SMILES: CN(CC1CCOCC1)C2CCNCC2.Cl.Cl
• Canonical SMILES: CN(CC1CCOCC1)C2CCNCC2.Cl

Introduction

N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride is a chemical compound with a molecular weight of 285.25 g/mol. It is a derivative of piperidine and tetrahydro-2H-pyran, which are both important heterocyclic compounds in organic chemistry. This compound is particularly noted for its potential applications in pharmaceutical research due to its structural features that could interact with biological targets.

Molecular Formula and Synonyms

• Molecular Formula: C12H26Cl2N2O

• Synonyms:

  • N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride

  • N-METHYL-N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)-4-PIPERIDINAMINE DIHYDROCHLORIDE

  • N-methyl-N-(oxan-4-ylmethyl)piperidin-4-amine;dihydrochloride

  • CAS Number: 1220020-18-7

Computed Descriptors

• IUPAC Name: N-methyl-N-(oxan-4-ylmethyl)piperidin-4-amine;dihydrochloride

• InChI: InChI=1S/C12H24N2O.2ClH/c1-14(12-2-6-13-7-3-12)10-11-4-8-15-9-5-11;;/h11-13H,2-10H2,1H3;2*1H

• InChIKey: YOPAZGZCVDINDM-UHFFFAOYSA-N

• SMILES: CN(CC1CCOCC1)C2CCNCC2.Cl.Cl

Comparison with Related Compounds

Compound	Molecular Weight (g/mol)	Molecular Formula
N-Methyl-N-(tetrahydro-2H-pyran-4-yl)piperidin-4-amine dihydrochloride	271.22	C11H24Cl2N2O
N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-4-piperidinamine dihydrochloride	285.25	C12H26Cl2N2O

This comparison highlights the structural similarity and slight molecular weight difference between these two compounds, primarily due to the additional methylene group in the latter.